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Compound of Interest

Compound Name: N-Acetylglycyl-D-glutamic acid

Cat. No.: B138001 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for N-Acetylglycyl-D-glutamic acid was

found. The following guidelines are based on best practices for handling peptide powders and

safety data for structurally related compounds such as N-Acetyl-L-glutamic acid and N-Acetyl-

D-glutamic acid. Researchers should handle this compound with caution, treating it as a

potentially hazardous substance.

Overview and Scope
This document provides detailed application notes and protocols for the safe handling and

storage of N-Acetylglycyl-D-glutamic acid powder. These guidelines are intended for

researchers, scientists, and drug development professionals working with this and other similar

peptide compounds in a laboratory setting. Adherence to these protocols is crucial for ensuring

personnel safety and maintaining the integrity of the compound.

Hazard Identification and Safety Precautions
While specific toxicity data for N-Acetylglycyl-D-glutamic acid is not available, it is prudent to

handle it with the care afforded to all research chemicals of unknown toxicity. Lyophilized

peptide powders are often lightweight and can become airborne easily, posing an inhalation

risk.

General Precautions:
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including nitrile gloves,

safety glasses or goggles, and a lab coat.[1]

Respiratory Protection: When handling the powder, especially when weighing, work in a

fume hood or a biosafety cabinet to prevent inhalation.[1] If significant dust is generated, a

dust mask (e.g., N95) may be warranted.[2]

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[3] In case of accidental

contact, follow the first aid measures outlined below.

Designated Area: Handle the compound in a designated, well-ventilated area.[4]

First Aid Measures:

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical

attention.[2]

Skin Contact: In case of skin contact, wash off immediately with soap and plenty of water.[2]

Eye Contact: Flush eyes with plenty of water for at least 15 minutes as a precaution.[2]

Ingestion: If swallowed, rinse the mouth with water. Never give anything by mouth to an

unconscious person.[2]

Physical and Chemical Properties (Data for Related
Compounds)
The following table summarizes the physical and chemical properties of N-Acetyl-L-glutamic

acid and N-Acetyl-D-glutamic acid, which may serve as a reference.
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Property N-Acetyl-L-glutamic acid N-Acetyl-D-glutamic acid

Appearance White powder White to off-white powder

Molecular Formula C7H11NO5 C7H11NO5

Molecular Weight 189.17 g/mol 189.17 g/mol

Melting Point 194-196 °C 185-189 °C

Solubility

Soluble in DMF (30 mg/ml),

DMSO (30 mg/ml), Ethanol (5

mg/ml), and PBS (pH 7.2, 10

mg/ml).[5]

No specific data available.

Stability
Stable for at least 4 years

when stored at -20°C.[5]
No specific data available.

Handling and Storage Procedures
Proper handling and storage are critical to maintain the stability and integrity of N-
Acetylglycyl-D-glutamic acid.

Receiving and Initial Storage:

Upon receipt, visually inspect the container for any damage.

Before opening, allow the container to equilibrate to room temperature to prevent moisture

absorption.

For long-term storage of the lyophilized powder, it is recommended to store it at -20°C or

-80°C in a tightly sealed container.[6]

Weighing and Handling:

Perform all weighing and handling of the powder within a chemical fume hood or other

ventilated enclosure to minimize inhalation exposure.[4]

Use appropriate tools (e.g., anti-static spatulas) to handle the powder.
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Avoid creating dust.[3]

Storage of Solutions:

Peptide solutions are significantly less stable than the lyophilized powder.[6]

For short-term storage, solutions can be kept at 2-8°C for a few days.

For long-term storage, it is recommended to prepare single-use aliquots of the solution and

store them at -20°C or -80°C to avoid repeated freeze-thaw cycles.[4]

Experimental Protocols
Protocol 1: Preparation of a Stock Solution

This protocol outlines the steps for preparing a stock solution of N-Acetylglycyl-D-glutamic
acid.

Materials:

N-Acetylglycyl-D-glutamic acid powder

Appropriate solvent (e.g., sterile distilled water, PBS, or DMSO)

Calibrated analytical balance

Chemical fume hood

Sterile conical tubes or vials

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibration: Allow the container of N-Acetylglycyl-D-glutamic acid powder to reach room

temperature before opening.
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Weighing: In a chemical fume hood, carefully weigh the desired amount of powder into a

sterile conical tube or vial.

Solvent Addition: Add the appropriate volume of the chosen solvent to the tube or vial.

Dissolution: Gently vortex the mixture until the powder is completely dissolved. Sonication

may be used if necessary, but care should be taken to avoid heating the sample.

Sterilization (if required): If preparing a sterile solution for cell culture, filter the solution

through a 0.22 µm sterile filter into a new sterile tube.[4]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes and store

at -20°C or -80°C.

Diagrams
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Workflow for Safe Handling of N-Acetylglycyl-D-glutamic acid Powder
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Caption: Workflow for the safe handling and storage of peptide powders.
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Spill and Disposal
Spill Response:

In the event of a spill, restrict access to the area.

Wear appropriate PPE, including respiratory protection.

Carefully sweep up the spilled powder and place it in a sealed container for disposal.[2]

Avoid generating dust.

Clean the spill area thoroughly.

Waste Disposal:

All waste materials, including empty containers, contaminated PPE, and unused compound,

should be disposed of as hazardous chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal.[1] Do not

dispose of down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for N-Acetylglycyl-D-
glutamic acid Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b138001#safe-handling-and-storage-of-n-acetylglycyl-
d-glutamic-acid-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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